Cas no 874288-39-8 ((4-Carbamoyl-3-fluorophenyl)boronic acid)

• Product Name: (4-Carbamoyl-3-fluorophenyl)boronic acid
• CAS No: 874288-39-8
• MF: C₇H₇BFNO₃
• MW: 182.944785356522
• MDL: MFCD09258667
• CID: 69197
• PubChem ID: 44717670
• Update Time: 2024-10-26

(4-Carbamoyl-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Carbamoyl-3-fluorophenyl)boronic acid
• 4-Carbamoyl-3-fluorobenzeneboronic acid
• 4-Carbamoyl-3-fluorophenylboronic acid
• B-[4-(Aminocarbonyl)-3-fluorophenyl]boronic acid (ACI)
• Boronic acid, [4-(aminocarbonyl)-3-fluorophenyl]- (9CI)
• [4-(Aminocarbonyl)-3-fluorophenyl]boronic acid
• EN300-7390410
• DTXSID60660285
• DA-39777
• (4-Carbamoyl-3-fluorophenyl)boronicacid
• SCHEMBL290252
• AKOS006223404
• MFCD09258667
• E97774
• PS-9586
• 874288-39-8
• LKXXEWDYAWOZRW-UHFFFAOYSA-N
• 4-Borono-2-fluorobenzamide

• MDL： MFCD09258667
• Inchi： 1S/C7H7BFNO3/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3,12-13H,(H2,10,11)
• InChI Key： LKXXEWDYAWOZRW-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC(B(O)O)=CC=1)N

Computed Properties

• Exact Mass: 183.05000
• Monoisotopic Mass: 183.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 363.1 °C at 760 mmHg
• Flash Point: 363.1 °C at 760 mmHg
• Refractive Index: 1.56
• PSA: 83.55000
• LogP: -0.69530

(4-Carbamoyl-3-fluorophenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold